Cas no 1181761-97-6 (2,5-Dimethyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride)

• Product Name: 2,5-Dimethyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride
• CAS No: 1181761-97-6
• MF: C₁₄H₁₁ClF₃NO₃S
• MW: 365.755252122879
• MDL: MFCD30725992
• CID: 4780511
• Update Time: 2026-02-27

2,5-Dimethyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride
• 2,5-Dimethyl-4-(5-trifluoromethyl-pyridin-2-yloxy)-benzenesulfonyl chloride
• 2,5-dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]oxybenzenesulfonyl chloride

• MDL： MFCD30725992
• Inchi： 1S/C14H11ClF3NO3S/c1-8-6-12(23(15,20)21)9(2)5-11(8)22-13-4-3-10(7-19-13)14(16,17)18/h3-7H,1-2H3
• InChI Key： MSQIZGGYTPSJRW-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C(=CC=1C)OC1C=CC(C(F)(F)F)=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 508
• XLogP3: 4.4
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2,5-Dimethyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride

Comprehensive Overview of 2,5-Dimethyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride (CAS No. 1181761-97-6)

The compound 2,5-Dimethyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride (CAS No. 1181761-97-6) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a trifluoromethylpyridine moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing bioactive molecules and agrochemicals, aligning with the growing demand for sustainable chemistry solutions.

One of the key reasons for the rising interest in CAS 1181761-97-6 is its role in cross-coupling reactions and nucleophilic substitutions. The sulfonyl chloride group provides a reactive handle for further functionalization, enabling the synthesis of sulfonamides, sulfonate esters, and other derivatives. This versatility is particularly relevant in the context of drug discovery, where sulfonamide-based compounds are widely explored for their therapeutic properties. Recent trends in AI-driven molecular design have also highlighted the importance of such building blocks for generating novel chemical entities.

From a structural perspective, the presence of both dimethyl and trifluoromethyl groups in 2,5-Dimethyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride contributes to its lipophilicity and electronic effects, which are critical for optimizing drug-like properties. These features are often searched by chemists investigating QSAR (Quantitative Structure-Activity Relationship) models or medicinal chemistry optimizations. Additionally, the pyridine ring introduces nitrogen-based coordination sites, making the compound useful in catalysis and material science applications.

The synthesis and handling of CAS 1181761-97-6 require expertise in organofluorine chemistry, a field gaining traction due to the unique properties of fluorinated compounds. Fluorine incorporation is a hot topic in green chemistry, as it can enhance metabolic stability and bioavailability in pharmaceuticals. Searches for fluorine-containing intermediates and trifluoromethylation methods have surged, reflecting the compound's relevance in modern research. Furthermore, its potential use in crop protection agents aligns with the global focus on sustainable agriculture.

In analytical chemistry, 2,5-Dimethyl-4-(5-trifluoromethylpyridin-2-yloxy)-benzenesulfonyl chloride can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are frequently queried by quality control professionals and researchers validating synthetic routes. The compound's chromatographic behavior and stability under various conditions are also critical for industrial-scale applications, where process optimization is a recurring theme in search queries.

Looking ahead, the demand for CAS 1181761-97-6 is expected to grow alongside advancements in precision medicine and agrochemical innovation. Its compatibility with high-throughput screening platforms and combinatorial chemistry workflows positions it as a strategic asset for R&D pipelines. As the scientific community continues to explore structure-property relationships, this compound will likely remain a focal point for discussions on molecular diversity and functional group compatibility.